Thiamet G Thiamet G Thiamet G is a potent and selective inhibitor of O-GlcNAcase.
Brand Name: Vulcanchem
CAS No.: 1009816-48-1
Catalog No.: VC1090359
InChI: InChI=1S/C9H16N2O4S/c1-2-10-9-11-5-7(14)6(13)4(3-12)15-8(5)16-9/h4-8,12-14H,2-3H2,1H3,(H,10,11)/t4-,5-,6-,7-,8-/m1/s1
SMILES: O[C@H]1[C@H](O)[C@@]2([H])N=C(NCC)S[C@@]2([H])O[C@@H]1CO
Molecular Formula: C9H16N2O4S
Molecular Weight: 248.29

Thiamet G

* For research use only. Not for human or veterinary use.

CAS No.: 1009816-48-1


Catalog No.: VC1090359

Molecular Formula: C9H16N2O4S

Molecular Weight: 248.29

Purity: >98% (or refer to the Certificate of Analysis)

Thiamet G - 1009816-48-1

CAS No. 1009816-48-1
Product Name Thiamet G
IUPAC Name (3aR,5R,6S,7R,7aR)-2-(Ethylamino)-3a,6,7,7a-tetrahydro-5-(hydroxymethyl)-5H-pyrano[3,2-d]thiazole-6,7-diol
Synonyms Thiamet G; Thiamet-G;
Molecular Formula C9H16N2O4S
Molecular Weight 248.29
InChI InChI=1S/C9H16N2O4S/c1-2-10-9-11-5-7(14)6(13)4(3-12)15-8(5)16-9/h4-8,12-14H,2-3H2,1H3,(H,10,11)/t4-,5-,6-,7-,8-/m1/s1
SMILES O[C@H]1[C@H](O)[C@@]2([H])N=C(NCC)S[C@@]2([H])O[C@@H]1CO
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description Thiamet G is a potent and selective inhibitor of O-GlcNAcase.
References 1: Wang X, Smith K, Pearson M, Hughes A, Cosden ML, Marcus J, Hess JF, Savage MJ, Rosahl T, Smith SM, Schachter JB, Uslaner JM. Early intervention of tau pathology prevents behavioral changes in the rTg4510 mouse model of tauopathy. PLoS One. 2018 Apr 6;13(4):e0195486. doi: 10.1371/journal.pone.0195486. eCollection 2018. PubMed PMID: 29624602; PubMed Central PMCID: PMC5889169.
2: Yao D, Xu L, Xu O, Li R, Chen M, Shen H, Zhu H, Zhang F, Yao D, Chen YF, Oparil S, Zhang Z, Gong K. O-Linked β-N-Acetylglucosamine Modification of A20 Enhances the Inhibition of NF-κB (Nuclear Factor-κB) Activation and Elicits Vascular Protection After Acute Endoluminal Arterial Injury. Arterioscler Thromb Vasc Biol. 2018 Jun;38(6):1309-1320. doi: 10.1161/ATVBAHA.117.310468. Epub 2018 Apr 5. PubMed PMID: 29622561.
3: Zhu Y, Shan X, Safarpour F, Erro Go N, Li N, Shan A, Huang MC, Deen M, Holicek V, Ashmus R, Madden Z, Gorski S, Silverman MA, Vocadlo DJ. Pharmacological Inhibition of O-GlcNAcase Enhances Autophagy in Brain through an mTOR-Independent Pathway. ACS Chem Neurosci. 2018 Jun 20;9(6):1366-1379. doi: 10.1021/acschemneuro.8b00015. Epub 2018 Mar 5. PubMed PMID: 29460617.
4: Kim MJ, Choi MY, Lee DH, Roh GS, Kim HJ, Kang SS, Cho GJ, Kim YS, Choi WS. O-linked N-acetylglucosamine transferase enhances secretory clusterin expression via liver X receptors and sterol response element binding protein regulation in cervical cancer. Oncotarget. 2017 Dec 21;9(4):4625-4636. doi: 10.18632/oncotarget.23588. eCollection 2018 Jan 12. PubMed PMID: 29435130; PubMed Central PMCID: PMC5797001.
5: McGreal SR, Bhushan B, Walesky C, McGill MR, Lebofsky M, Kandel SE, Winefield RD, Jaeschke H, Zachara NE, Zhang Z, Tan EP, Slawson C, Apte U. Modulation of O-GlcNAc Levels in the Liver Impacts Acetaminophen-Induced Liver Injury by Affecting Protein Adduct Formation and Glutathione Synthesis. Toxicol Sci. 2018 Apr 1;162(2):599-610. doi: 10.1093/toxsci/kfy002. PubMed PMID: 29325178; PubMed Central PMCID: PMC6012490.
6: Inoue Y, Moriwaki K, Ueda Y, Takeuchi T, Higuchi K, Asahi M. Elevated O-GlcNAcylation stabilizes FOXM1 by its reduced degradation through GSK-3β inactivation in a human gastric carcinoma cell line, MKN45 cells. Biochem Biophys Res Commun. 2018 Jan 8;495(2):1681-1687. doi: 10.1016/j.bbrc.2017.11.179. Epub 2017 Dec 2. PubMed PMID: 29196265.
7: Ishimura E, Nakagawa T, Moriwaki K, Hirano S, Matsumori Y, Asahi M. Augmented O-GlcNAcylation of AMP-activated kinase promotes the proliferation of LoVo cells, a colon cancer cell line. Cancer Sci. 2017 Dec;108(12):2373-2382. doi: 10.1111/cas.13412. Epub 2017 Oct 21. PubMed PMID: 28973823; PubMed Central PMCID: PMC5715261.
8: Kim YS, Kim M, Choi MY, Lee DH, Roh GS, Kim HJ, Kang SS, Cho GJ, Kim SJ, Yoo JM, Choi WS. Metformin protects against retinal cell death in diabetic mice. Biochem Biophys Res Commun. 2017 Oct 21;492(3):397-403. doi: 10.1016/j.bbrc.2017.08.087. Epub 2017 Aug 23. PubMed PMID: 28843855.
9: Park SK, Zhou X, Pendleton KE, Hunter OV, Kohler JJ, O'Donnell KA, Conrad NK. A Conserved Splicing Silencer Dynamically Regulates O-GlcNAc Transferase Intron Retention and O-GlcNAc Homeostasis. Cell Rep. 2017 Aug 1;20(5):1088-1099. doi: 10.1016/j.celrep.2017.07.017. PubMed PMID: 28768194; PubMed Central PMCID: PMC5588854.
10: Wani WY, Ouyang X, Benavides GA, Redmann M, Cofield SS, Shacka JJ, Chatham JC, Darley-Usmar V, Zhang J. O-GlcNAc regulation of autophagy and α-synuclein homeostasis; implications for Parkinson's disease. Mol Brain. 2017 Jul 19;10(1):32. doi: 10.1186/s13041-017-0311-1. PubMed PMID: 28724388; PubMed Central PMCID: PMC5517830.
11: Ali A, Kim SH, Kim MJ, Choi MY, Kang SS, Cho GJ, Kim YS, Choi JY, Choi WS. O-GlcNAcylation of NF-κB Promotes Lung Metastasis of Cervical Cancer Cells via Upregulation of CXCR4 Expression. Mol Cells. 2017 Jul 31;40(7):476-484. doi: 10.14348/molcells.2017.2309. Epub 2017 Jul 6. PubMed PMID: 28681591; PubMed Central PMCID: PMC5547217.
12: Sharif S, Shi J, Bourakba M, Ruijtenbeek R, Pieters RJ. Measuring O-GlcNAc cleavage by OGA and cell lysates on a peptide microarray. Anal Biochem. 2017 Sep 1;532:12-18. doi: 10.1016/j.ab.2017.05.027. Epub 2017 May 29. PubMed PMID: 28571750.
13: Hastings NB, Wang X, Song L, Butts BD, Grotz D, Hargreaves R, Fred Hess J, Hong KK, Huang CR, Hyde L, Laverty M, Lee J, Levitan D, Lu SX, Maguire M, Mahadomrongkul V, McEachern EJ, Ouyang X, Rosahl TW, Selnick H, Stanton M, Terracina G, Vocadlo DJ, Wang G, Duffy JL, Parker EM, Zhang L. Inhibition of O-GlcNAcase leads to elevation of O-GlcNAc tau and reduction of tauopathy and cerebrospinal fluid tau in rTg4510 mice. Mol Neurodegener. 2017 May 18;12(1):39. doi: 10.1186/s13024-017-0181-0. PubMed PMID: 28521765; PubMed Central PMCID: PMC5437664.
14: Jiang M, Yu S, Yu Z, Sheng H, Li Y, Liu S, Warner DS, Paschen W, Yang W. XBP1 (X-Box-Binding Protein-1)-Dependent O-GlcNAcylation Is Neuroprotective in Ischemic Stroke in Young Mice and Its Impairment in Aged Mice Is Rescued by Thiamet-G. Stroke. 2017 Jun;48(6):1646-1654. doi: 10.1161/STROKEAHA.117.016579. Epub 2017 May 9. PubMed PMID: 28487326; PubMed Central PMCID: PMC5493893.
15: Okuda T. PUGNAc treatment provokes globotetraosylceramide accumulation in human umbilical vein endothelial cells. Biochem Biophys Res Commun. 2017 May 20;487(1):76-82. doi: 10.1016/j.bbrc.2017.04.019. Epub 2017 Apr 6. PubMed PMID: 28392398.
16: Grima JC, Daigle JG, Arbez N, Cunningham KC, Zhang K, Ochaba J, Geater C, Morozko E, Stocksdale J, Glatzer JC, Pham JT, Ahmed I, Peng Q, Wadhwa H, Pletnikova O, Troncoso JC, Duan W, Snyder SH, Ranum LPW, Thompson LM, Lloyd TE, Ross CA, Rothstein JD. Mutant Huntingtin Disrupts the Nuclear Pore Complex. Neuron. 2017 Apr 5;94(1):93-107.e6. doi: 10.1016/j.neuron.2017.03.023. PubMed PMID: 28384479; PubMed Central PMCID: PMC5595097.
17: Niu Y, Xia Y, Wang J, Shi X. O-GlcNAcylation promotes migration and invasion in human ovarian cancer cells via the RhoA/ROCK/MLC pathway. Mol Med Rep. 2017 Apr;15(4):2083-2089. doi: 10.3892/mmr.2017.6244. Epub 2017 Feb 24. PubMed PMID: 28259907; PubMed Central PMCID: PMC5364967.
18: He Y, Ma X, Li D, Hao J. Thiamet G mediates neuroprotection in experimental stroke by modulating microglia/macrophage polarization and inhibiting NF-κB p65 signaling. J Cereb Blood Flow Metab. 2017 Aug;37(8):2938-2951. doi: 10.1177/0271678X16679671. Epub 2016 Jan 1. PubMed PMID: 27864466; PubMed Central PMCID: PMC5536801.
19: de Queiroz RM, Madan R, Chien J, Dias WB, Slawson C. Changes in O-Linked N-Acetylglucosamine (O-GlcNAc) Homeostasis Activate the p53 Pathway in Ovarian Cancer Cells. J Biol Chem. 2016 Sep 2;291(36):18897-914. doi: 10.1074/jbc.M116.734533. Epub 2016 Jul 11. PubMed PMID: 27402830; PubMed Central PMCID: PMC5009264.
20: Cheng YU, Li H, Li J, Li J, Gao Y, Liu B. O-GlcNAcylation enhances anaplastic thyroid carcinoma malignancy. Oncol Lett. 2016 Jul;12(1):572-578. Epub 2016 May 30. PubMed PMID: 27347182; PubMed Central PMCID: PMC4907290.

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume

Molecular Mass Calculator

18.0152 g/mol